Cas no 70786-37-7 (5-[2-(4-methylphenoxy)ethyl]-2H-tetrazole)
70786-37-7 structure
Product Name:5-[2-(4-methylphenoxy)ethyl]-2H-tetrazole
CAS No:70786-37-7
MF:C10H12N4O
MW:204.228481292725
CID:1746605
PubChem ID:3054064
Update Time:2025-04-21
5-[2-(4-methylphenoxy)ethyl]-2H-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-[2-(4-methylphenoxy)ethyl]-2H-tetrazole
- 5-[2-(4-Methylphenoxy)ethyl]-1H-tetrazole
- 5-(2-(4-Methylphenoxy)ethyl)-1H-tetrazole
- 70786-37-7
- DTXSID60221032
- 1H-Tetrazole, 5-(2-(4-methylphenoxy)ethyl)-
- BRN 1116995
-
- Inchi: 1S/C10H12N4O/c1-8-2-4-9(5-3-8)15-7-6-10-11-13-14-12-10/h2-5H,6-7H2,1H3,(H,11,12,13,14)
- InChI Key: ZSUXPCORQILLMJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1)CCC1N=NNN=1
Computed Properties
- Exact Mass: 204.10126
- Monoisotopic Mass: 204.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 63.7Ų
Experimental Properties
- PSA: 63.69
5-[2-(4-methylphenoxy)ethyl]-2H-tetrazole Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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